Cas no 654665-42-6 (5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid)

5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid structure
654665-42-6 structure
Product Name:5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid
CAS No:654665-42-6
MF:C17H19NO6
MW:333.335865259171
CID:1687817
PubChem ID:10336909
Update Time:2025-04-21

5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid,5-[[4-[[(1,1-dimethylethoxy)carbonyl]amino]phenoxy]methyl]-
    • 5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid
    • 654665-42-6
    • 5-[(4-{[(tert-butoxy)carbonyl]amino}phenoxy)methyl]furan-2-carboxylic acid
    • EN300-27722942
    • Inchi: 1S/C17H19NO6/c1-17(2,3)24-16(21)18-11-4-6-12(7-5-11)22-10-13-8-9-14(23-13)15(19)20/h4-9H,10H2,1-3H3,(H,18,21)(H,19,20)
    • InChI Key: KUHNXNAMZDCXRQ-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC(=CC=1)OCC1=CC=C(C(=O)O)O1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 333.12127
  • Monoisotopic Mass: 333.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 98Ų

Experimental Properties

  • PSA: 98

5-(4-{(tert-butoxy)carbonylamino}phenoxy)methylfuran-2-carboxylic acid Pricemore >>

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